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Compound of Interest

Compound Name: Direct red 212

Cat. No.: B1172209

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Red 212, identified by CAS number 12222-45-6, is a direct dye used for staining
cellulosic fibers such as cotton.[1][2][3] Direct dyes are water-soluble anionic compounds that
can be applied directly to substrates from an aqueous solution.[4] The staining process relies
on the dye's affinity for the fiber, which is typically enhanced by the addition of electrolytes and
heat. This document provides a generalized protocol for the application of a direct red dye,
which can be adapted for Direct Red 212, to cellulosic fibers. It is important to note that

optimization of the following parameters is recommended to achieve desired staining results
with Direct Red 212.

Data Presentation: General Parameters for Direct
Dyeing of Cellulosic Fibers
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Parameter

Range

Remarks

Dye Concentration

0.5 - 4.0% (on weight of fiber)

Varies based on the desired
shade intensity (light to dark).

Salt Concentration (NaCl or
Na2S0a4)

5 - 20% (on weight of fiber)

Added incrementally to aid in
dye exhaustion. Higher
concentrations are used for
darker shades.[5]

Material-to-Liquor Ratio (M:L)

1:10to 1:20

Ensures even dye distribution

and prevents fabric creasing.

Staining Temperature

40°C to boiling (approx.
100°C)

The temperature is gradually
raised to boiling and
maintained for optimal dye

fixation.[5]

Staining Time

45 - 60 minutes at boiling

temperature

Sufficient time is required for
the dye to penetrate and bind
to the fibers.[5]

pH

Neutral to slightly alkaline

Direct dyes are typically
applied in a neutral or slightly

alkaline dye bath.

Experimental Protocol: Generalized Staining of

Cellulosic Fibers

This protocol outlines a standard laboratory procedure for staining cotton fibers with a direct

red dye.

Materials:

e Direct Red 212 dye powder

e Scoured and bleached 100% cotton fabric

e Sodium chloride (NaCl) or Glauber's salt (Na2S0a)
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e Soda ash (Na2COs) (optional, for pH adjustment)

¢ Distilled or deionized water

o Laboratory-scale dyeing machine or a beaker with a heating and stirring apparatus

o Standard laboratory glassware (beakers, graduated cylinders)

e Stirring rods

e Analytical balance

Procedure:

o Preparation of the Dye Solution:

o Accurately weigh the desired amount of Direct Red 212 dye powder based on the weight
of the fabric to be stained.

o Create a smooth paste of the dye powder with a small amount of cold water.

o Gradually add boiling water to the paste while stirring continuously to ensure the complete
dissolution of the dye.

e Setting the Dyebath:

o Prepare a dyebath with the required volume of distilled or deionized water to achieve the
desired material-to-liquor ratio (e.g., 1:20).

o Add the prepared dye stock solution to the dyebath and stir thoroughly to ensure a
homogenous mixture.

o If necessary, adjust the pH of the dyebath to a neutral or slightly alkaline range using a
dilute solution of soda ash.

 Staining Process:
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o Introduce the pre-wetted cotton fabric into the dyebath at an initial temperature of
approximately 40°C.[5]

o Allow the fabric to agitate in the dyebath for 10-15 minutes to ensure even wetting.

o Gradually add the required amount of sodium chloride or Glauber's salt to the dyebath in
two to three portions at 10-15 minute intervals. This helps in the gradual exhaustion of the
dye onto the fiber.

o Slowly raise the temperature of the dyebath to boiling (approximately 95-100°C) over a
period of 30-45 minutes.[5]

o Continue the staining process at boiling temperature for 45-60 minutes, ensuring
continuous and gentle agitation of the fabric.[5]

e Rinsing and Drying:
o After the staining is complete, allow the dyebath to cool down to about 70°C.

o Remove the stained fabric from the dyebath and rinse it thoroughly with hot water,
followed by cold water, until the rinse water runs clear. This step removes any unfixed dye
from the fiber surface.

o Squeeze the excess water from the fabric and allow it to air dry or dry in an oven at a low
temperature.

Mandatory Visualization
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Caption: Experimental workflow for Direct Red 212 fiber staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Directred 212 | CAS#:12222-45-6 | Chemsrc [chemsrc.com]
e 2. chembk.com [chembk.com]

e 3. Directred 212 | 12222-45-6 [m.chemicalbook.com]

e 4. Dyeing of cotton with Direct Dyes.pptx [slideshare.net]

e 5. Dyeing of Cotton Fabric with Direct Dyes [textilesphere.com]

« To cite this document: BenchChem. [Application Notes and Protocols: Direct Red 212
Staining for Fibers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172209#direct-red-212-staining-protocol-for-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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